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Compound of Interest

Compound Name: Deltamethrin-d5

Cat. No.: B15553133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Deltamethrin-d5, a

deuterated analog of the synthetic pyrethroid insecticide Deltamethrin. While this document

focuses on the deuterated form, the safety protocols are based on the well-established data for

Deltamethrin, as the isotopic labeling is not expected to significantly alter its toxicological

properties. This information is critical for ensuring a safe laboratory environment for all

personnel.

Hazard Identification and Classification
Deltamethrin is classified as a hazardous substance.[1] Formulations can be flammable and

harmful if swallowed, inhaled, or in contact with skin.[2][3] It is a neurotoxin that can cause

tingling, burning, and numbness on skin contact.[1][4]

GHS Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.
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H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

H361fd: Suspected of damaging fertility. Suspected of damaging the unborn child.

H372: Causes damage to organs (Central nervous system, Immune system) through

prolonged or repeated exposure if swallowed.

H410: Very toxic to aquatic life with long lasting effects.

Quantitative Data Summary
The following tables summarize the key quantitative data for Deltamethrin.

Table 1: Physical and Chemical Properties

Property Value Reference

Chemical Formula C₂₂H₁₄Br₂D₅NO₃

Formula Weight 510.2 g/mol

Appearance
Colorless or white to light

beige crystals/powder

Odor Odorless

Water Solubility <0.002 mg/L at 25 °C

Stability
Stable for at least 4 years

when stored at -20°C

Table 2: Toxicological Data
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Test Species Route Value Reference

LD₅₀ Rat (female) Oral 30 mg/kg bw

LD₅₀ Rat (male) Oral 50 mg/kg bw

LD₅₀ Rabbit Dermal >2000 mg/kg

LC₅₀ (4-hour) Rat Inhalation 2.2 mg/L

Table 3: Occupational Exposure Limits

Organization Limit Value Reference

JMPR (2000) ADI 0.01 mg/kg bw/day

USEPA aRfD 0.015 mg/kg bw/day

ADI: Acceptable Daily Intake; aRfD: Acute Reference Dose

Experimental Protocols: Safe Handling and
Emergency Procedures
3.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Deltamethrin-d5 to determine the

appropriate PPE. The following is a general guideline:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves (e.g., PVC, nitrile rubber). Ensure to avoid

all possible skin contact when removing gloves.

Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities

or risk of splashing, chemical-resistant coveralls may be necessary.

Respiratory Protection: If working with powders or creating aerosols, use a respirator with a

particulate filter. Work in a well-ventilated area, preferably a chemical fume hood.
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3.2. Handling and Storage

Handling:

Read and understand all safety precautions before handling.

Handle in a well-ventilated area or in a fume hood to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the work area.

Use non-sparking tools and take precautionary measures against static discharges.

Wash hands thoroughly after handling.

Storage:

Store in the original, tightly closed container in a cool, dry, and well-ventilated place.

Store locked up and away from food and drink.

Deltamethrin-d5 is stable for at least four years when stored at -20°C.

3.3. Spill and Leak Procedures

Minor Spills:

Evacuate the area.

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation. A

HEPA-type vacuum cleaner is recommended.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.
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Clean the spill area with a suitable detergent and water, and collect the contaminated

water for disposal.

Major Spills:

Evacuate the area immediately and move upwind.

Alert emergency responders.

Prevent the spill from entering drains or waterways.

3.4. First Aid Measures

General Advice: In case of accident or if you feel unwell, seek immediate medical advice and

show the safety data sheet.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Get medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Get immediate medical

attention.

Ingestion: DO NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.

3.5. Disposal

Dispose of Deltamethrin-d5 and its containers in accordance with local, state, and federal

regulations. This material is very toxic to aquatic life, so prevent release to the environment.

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for Deltamethrin-d5.
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Caption: Workflow for the safe handling of Deltamethrin-d5.
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Caption: First aid response to Deltamethrin-d5 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553133#safety-and-handling-precautions-for-
deltamethrin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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